ethyl 2,3-dimethylimidazo[2,1-b][1,3]thiazole-5-carboxylate

• IUPAC Name: ethyl 2,3-dimethylimidazo[2,1-b][1,3]thiazole-5-carboxylate
• InChI: InChI=1S/C10H12N2O2S/c1-4-14-9(13)8-5-11-10-12(8)6(2)7(3)15-10/h5H,4H2,1-3H3
• InChI Key: PJESMMJVZBWLPU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C2N1C(=C(S2)C)C
• Molecular Formula: C10H12N2O2S
• Molecular Weight: 224.28 g/mol
• CAS No.: 99068-49-2

Description

Ethyl 2,3-dimethylimidazo[2,1-b][1,3]thiazole-5-carboxylate is a chemical compound with the CAS Number: 99068-49-2. It has a molecular weight of 224.28. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The IUPAC name for this compound is ethyl 2,3-dimethylimidazo[2,1-b]thiazole-5-carboxylate. The InChI code for this compound is 1S/C10H12N2O2S/c1-4-14-9(13)8-5-11-10-12(8)6(2)7(3)15-10/h5H,4H2,1-3H3.

Physical And Chemical Properties Analysis

This compound is a powder that is stored at room temperature. It has a molecular weight of 224.28.

Scientific Research Applications

Ethyl 2,3-dimethylimidazo[2,1-b][1,3]thiazole-5-carboxylate has been used in a variety of scientific research applications, including drug discovery, nanotechnology, and biochemistry. In drug discovery, this compound has been used as a building block in the synthesis of new molecules, as a drug delivery system, and as a therapeutic agent. In nanotechnology, this compound has been used to create nanomaterials for drug delivery and for the study of cell-surface interactions. In biochemistry, this compound has been used to study the biochemical and physiological effects of compounds on cells and tissues.

Mechanism of Action

The mechanism of action of ethyl 2,3-dimethylimidazo[2,1-b][1,3]thiazole-5-carboxylate is not fully understood, but it is believed to be related to its ability to interact with cell membranes. This compound is thought to interact with cell membranes by binding to specific receptors, which can then activate or inhibit certain cellular processes. This interaction can lead to changes in the cell's metabolism, gene expression, and other biochemical processes.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, including the regulation of cell proliferation, cell death, and the production of cytokines. This compound has also been shown to have anti-inflammatory and anti-cancer effects, as well as the ability to modulate the immune system. In addition, this compound has been shown to have antioxidant and neuroprotective effects.

Advantages and Limitations for Lab Experiments

The use of ethyl 2,3-dimethylimidazo[2,1-b][1,3]thiazole-5-carboxylate in laboratory experiments has several advantages, including its low cost, its low toxicity, and its versatility. This compound is also relatively easy to synthesize and can be used in a variety of research applications. However, there are some limitations to the use of this compound in laboratory experiments, including its potential for toxicity and its limited shelf-life.

Future Directions

The potential applications of ethyl 2,3-dimethylimidazo[2,1-b][1,3]thiazole-5-carboxylate are still being explored, and there are many potential future directions for research. These include further investigations into its biochemical and physiological effects, its potential for use in drug delivery systems, and its potential for use in nanotechnology. Additionally, further research is needed to better understand its mechanism of action and to develop more efficient and cost-effective methods for its synthesis.

Synthesis Methods

Ethyl 2,3-dimethylimidazo[2,1-b][1,3]thiazole-5-carboxylate can be synthesized through several different methods, such as the condensation of an imidazole derivative with a carboxylic acid, the reaction of an imidazole derivative with an aldehyde, and the reaction of an imidazole derivative with a thiol. The condensation reaction is the most commonly used method for this compound synthesis, and it involves the reaction of an imidazole derivative and a carboxylic acid in the presence of a base. The product of this reaction is a heterocyclic aromatic compound, which can then be purified and isolated.

Safety and Hazards

This compound is associated with certain hazards. The safety information includes pictograms GHS07, signal word “Warning”, and hazard statements H315, H319, H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501.